Cas no 1248977-76-5 (2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile)

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile is a synthetic organic compound featuring a benzonitrile core substituted with a [(2-hydroxyethyl)-isopropyl-amino]methyl functional group. This structure imparts versatility in applications such as pharmaceutical intermediates or specialty chemical synthesis. The presence of both hydroxyl and tertiary amine moieties enhances its reactivity, enabling participation in condensation, alkylation, or complexation reactions. Its balanced polarity and moderate steric hindrance may improve solubility and selectivity in targeted syntheses. The compound’s structural design allows for potential utility in drug discovery, particularly in modulating pharmacokinetic properties. Proper handling and storage under inert conditions are recommended to maintain stability.
2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile structure
1248977-76-5 structure
Product Name:2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile
CAS No:1248977-76-5
MF:C13H18N2O
MW:218.294823169708
CID:2161568
Update Time:2025-06-07

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile
    • 2-(((2-Hydroxyethyl)(isopropyl)amino)methyl)benzonitrile
    • AM91316
    • 2-{[(2-Hydroxyethyl)isopropylamino]methyl}-benzonitrile
    • Inchi： 1S/C13H18N2O/c1-11(2)15(7-8-16)10-13-6-4-3-5-12(13)9-14/h3-6,11,16H,7-8,10H2,1-2H3
    • InChI Key： DDNSSMXLHAYUSR-UHFFFAOYSA-N
    • SMILES： OCCN(CC1C=CC=CC=1C#N)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Topological Polar Surface Area: 47.3

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
085547-500mg
2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile
 1248977-76-5
500mg
 ￡199.00 2022-03-01

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